Cas no 669057-24-3 (3-Undecanone, 1-(methylthio)-)

• Product Name: 3-Undecanone, 1-(methylthio)-
• CAS No: 669057-24-3
• MF: C₁₂H₂₄OS
• MW: 216.383362770081
• CID: 388257
• PubChem ID: 15940434
• Update Time: 2025-04-19

3-Undecanone, 1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Undecanone, 1-(methylthio)-
• 1-methylsulfanylundecan-3-one
• DTXSID60579949
• AKOS014763346
• 1-(METHYLSULFANYL)UNDECAN-3-ONE
• 669057-24-3

• Inchi： 1S/C12H24OS/c1-3-4-5-6-7-8-9-12(13)10-11-14-2/h3-11H2,1-2H3
• InChI Key： WJKKKOBURWNPGY-UHFFFAOYSA-N
• SMILES： S(C)CCC(CCCCCCCC)=O

Computed Properties

• Exact Mass: 216.15478656g/mol
• Monoisotopic Mass: 216.15478656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų